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Compound of Interest

Compound Name: 2-Deuteriooxypropane

CAS No.: 3979-51-9

Cat. No.: B032920

Get Quote

Part 1: Executive Technical Summary
2-Deuteriooxypropane (Commonly: Isopropyl Alcohol-OD or 2-Propanol-OD) is a mono-

deuterated isotopologue of isopropanol where the hydroxyl hydrogen is replaced by deuterium

(

H or D).

While it shares the fundamental toxicological and flammability profiles of standard isopropanol,

it presents a unique Isotopic Integrity Hazard. Unlike carbon-bound deuterium (C-D), the

oxygen-bound deuterium (O-D) is labile. It undergoes rapid proton exchange with atmospheric

moisture, rendering the material useless for NMR applications or mechanistic studies if

mishandled.

This guide elevates standard Safety Data Sheet (SDS) protocols into a rigorous handling

framework designed to protect both the operator and the scientific validity of the compound.

Part 2: Physicochemical & Identification Profile[1]
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Parameter Data

Chemical Name 2-Deuteriooxypropane

Synonyms

Isopropyl alcohol-OD; (CH

)

CHOD; 2-Propanol-OD

CAS Number 3979-51-9

Molecular Formula

C

H

DO

Molecular Weight 61.10 g/mol

Boiling Point 82.3 °C (approximate to non-deuterated)

Flash Point 12 °C (Closed Cup) - Highly Flammable

Density 0.785 g/mL at 25 °C

Isotopic Purity Typically >98 atom % D

Hygroscopicity High (Critical Handling Factor)

Part 3: Hazard Identification & Toxicology
Core Hazards (GHS Classification)
The physiological hazards mimic non-deuterated isopropanol. However, the financial and

experimental hazard of degradation is distinct to this isotopologue.

Flammable Liquid (Category 2): Vapor/air mixtures are explosive.[1][2] Vapors are heavier

than air and may travel to ignition sources.[1][3]

Eye Irritation (Category 2A): Causes serious eye irritation.[4][5][1][2][6][7]

STOT-SE (Category 3): May cause drowsiness or dizziness (CNS depression).
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The "Silent" Hazard: Proton Exchange
For the researcher, the primary risk is Isotopic Dilution. The O-D bond is exchangeable.

Exposure to air with 50% relative humidity for even seconds can initiate the following

degradation pathway, destroying the compound's utility as a silent NMR solvent or H-bond

probe.
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Figure 1: Mechanism of Isotopic Integrity Failure. The labile O-D bond exchanges rapidly with

water, necessitating strict exclusion of moisture.

Part 4: Advanced Handling Protocols
Storage Architecture
Do not store this compound on a standard shelf.

Primary Container: Glass vial with a PTFE-lined septum cap.

Secondary Containment: Sealed desiccator containing activated desiccant (Drierite or Silica

Gel).

Desiccant Choice: Use 3Å Molecular Sieves directly in the solvent bottle if the application

permits.
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Why 3Å? Larger pores (4Å) can occasionally catalyze side reactions or absorb the alcohol

itself, though isopropanol is bulky. 3Å excludes the alcohol while trapping water.

The "Dry Chain" Transfer Method
To use 2-Deuteriooxypropane for NMR sample preparation without degradation:

Preparation: Bake NMR tubes and caps in an oven (110°C) for >2 hours. Cool in a

desiccator.

Environment: Ideally, handle inside a glovebox under Argon. If unavailable, use a Schlenk

line or "cannula" technique.

Syringe Protocol:

Purge a glass syringe with dry Nitrogen (3x).

Insert a long needle through the septum of the solvent bottle.

Simultaneously insert a "bleed" needle connected to an inert gas line (N2/Ar) to prevent

vacuum formation inside the vial as liquid is withdrawn.

Withdraw liquid and immediately transfer to the NMR tube.

Cap the NMR tube instantly.

Part 5: Emergency Response & First Aid[3][7]
In the event of exposure or release, the response must address flammability first, then toxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b032920/docs?utm_src=pdf-body#2-deuteriooxypropane-isopropyl-alcohol-od-technical-safety-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario Immediate Action Technical Rationale

Eye Contact
Rinse with water for 15 mins.

Lift eyelids.[1][2]

Isopropanol is a potent ocular

irritant; immediate dilution

prevents corneal damage.

Inhalation

Move to fresh air.[1][2][6][8]

Administer O2 if breathing is

labored.

High vapor concentrations

cause CNS depression

(dizziness, narcosis).[4]

Skin Contact

Wash with soap/water.[1][2][6]

[8][9] Remove contaminated

clothing.[1][2][10][6][7][9]

Defatting action causes

dermatitis; transdermal

absorption is possible but slow.

Fire
Use Alcohol-resistant foam,

CO2, or Dry Chemical.

Water spray may be ineffective

(flash point < ambient temp)

but can cool tanks.

Emergency Decision Logic

Incident Detected

Identify Type

Spill / Leak Fire Ignition Personnel Exposure

Evacuate Area
Remove Ignition Sources

Use CO2 / Dry Chem
Cool adjacent containers Decontaminate & Medical Eval

Absorb with Vermiculite
Do NOT use combustible materials
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Figure 2: Emergency Response Workflow for Flammable Deuterated Solvents.

Part 6: Regulatory & Transport Data
UN Number: UN 1219

Proper Shipping Name: ISOPROPANOL (or ISOPROPYL ALCOHOL)

Hazard Class: 3 (Flammable Liquid)[4][9][11]

Packing Group: II

Marine Pollutant: No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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